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Compound of Interest

Compound Name: Doxylamine

Cat. No.: B195884

Essential Safety and Handling Guide for
Doxylamine

This guide provides comprehensive safety, handling, and disposal procedures for Doxylamine,
tailored for researchers, scientists, and drug development professionals. Adherence to these
protocols is critical for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

Doxylamine succinate is classified as harmful if swallowed, in contact with skin, or if inhaled.[1]

[2][3] Therefore, the stringent use of appropriate personal protective equipment is mandatory to
minimize exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Category Item Specifications

Must be worn to protect

against dust particles. A face

Eye Protection Safety Goggles or Glasses ) ]
shield may be required where
splashing is a risk.[4]
] ] Chemical-resistant gloves
Hand Protection Protective Gloves

(e.g., nitrile) are required.[4]

A NIOSH/MSHA or European

) Standard EN 149 approved
Dust Respirator or Self- ) ]
respirator is necessary,

Respiratory Protection Contained Breathing ) )
particularly when handling the
Apparatus
powder form to prevent dust
formation.
A lab coat or other protective
Body Protection Protective Clothing clothing should be worn to

prevent skin contact.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Doxylamine and
ensuring a safe laboratory environment.

Step-by-Step Handling Protocol:

e Preparation:
o Ensure a well-ventilated work area, such as a chemical fume hood.
o Confirm that a safety shower and eyewash station are readily accessible.
o Gather all necessary PPE as specified in Table 1.

¢ Handling the Compound:

o Wear all required PPE before handling the substance.
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o Avoid the formation of dust when working with the solid form.
o Do not eat, drink, or smoke in the handling area.
o Wash hands and any exposed skin thoroughly after handling.
Storage Procedures:
o Store in a tightly-closed container in a dry, cool, and well-ventilated area.
e Protect from light.
o Keep away from incompatible substances such as strong oxidizing agents, acids, and bases.

» Doxylamine should generally be stored at room temperature, between 20°C and 25°C (68°F
and 77°F).

Emergency Procedures

Immediate and appropriate responses to exposure or spills are critical.
In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. If wearing contact lenses, remove them if it is easy to do so. Seek medical attention.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation persists, call a
physician.

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Call a poison control center or doctor if
you feel unwell.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison control center or
doctor immediately. In case of overdose, call a poison control helpline (e.g., 1-800-222-1222
in the US) or emergency services.
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Spill Response:

Ensure adequate ventilation.

Wear appropriate PPE.

For minor spills, use dry clean-up procedures and avoid generating dust. Sweep or vacuum
up the material and shovel it into suitable containers for disposal.

Avoid breathing dust and contact with skin and eyes.

Disposal Plan

Proper disposal of Doxylamine is essential to prevent environmental contamination and
comply with regulations.

Disposal Protocol:
» Dispose of contents and container to an approved waste disposal plant.

« If a drug take-back program is not available, the substance may be disposed of in household
trash by following these steps:

[¢]

Remove the drug from its original container.

o

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. This
makes it less appealing to children and pets.

Place the mixture in a sealed container like a resealable plastic bag.

o

Throw the container in the trash.

o

Scratch out all personal information on the empty packaging before disposing of it.

[¢]

e Do not flush down the toilet unless specifically instructed to do so by local regulations or

guidelines.

Quantitative Data
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The following table summarizes key toxicological data for Doxylamine succinate.

Table 2: Toxicological Data for Doxylamine Succinate

Parameter Value Species Reference
Oral LD50 600 mg/kg Rat

Oral LD50 470 mg/kg Mouse

Subcutaneous LD50 440 mg/kg Rat

Melting Point 103°C - 108°C

Workflow for Safe Handling of Doxylamine
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Safe Handling Workflow for Doxylamine
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Caption: Logical workflow for the safe handling of Doxylamine from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
Doxylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195884+#personal-protective-equipment-for-handling-
doxylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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